Cas no 40230-90-8 (3-Methylphenyl(trimethylsilyl)ethyne)
40230-90-8 structure
Product Name:3-Methylphenyl(trimethylsilyl)ethyne
CAS No:40230-90-8
MF:C12H16Si
MW:188.340944290161
MDL:MFCD18207391
CID:1512397
PubChem ID:53438241
Update Time:2025-09-25
3-Methylphenyl(trimethylsilyl)ethyne Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylphenyl(trimethylsilyl)ethyne
- 1-(3-Methylphenyl)-2-(trimethylsilyl)acetylene
- 3-[(Trimethylsilyl)ethynyl]toluene
- 1-methyl-3-[2-(trimethylsilyl)ethynyl]Benzene
- trimethyl-[2-(3-methylphenyl)ethynyl]silane
- (2-(3-methylphenyl)ethynyl)trimethylsilane
- 3-(trimethylsilylethynyl)toluene
- 4-(m-tolylethynyl)pyridine
- A6730
- meta-tolyl-2-(trimethylsilyl)acetylene
- trimethyl(2-m-tolylethynyl)silane
- trimethyl[(3-methylphenyl)ethynyl]silane
- TRIMETHYL [(3-METHYLPHENYL)ETHYNYL]SILANE
- Trimethyl-m-tolylethynyl-silane
- MFCD18207391
- Trimethyl(m-tolylethynyl)silane
- 40230-90-8
- DTXSID50701217
- DB-372138
-
- MDL: MFCD18207391
- Inchi: 1S/C12H16Si/c1-11-6-5-7-12(10-11)8-9-13(2,3)4/h5-7,10H,1-4H3
- InChI Key: CPCHVDAIWZRYGB-UHFFFAOYSA-N
- SMILES: [Si](C#CC1C=CC=C(C)C=1)(C)(C)C
Computed Properties
- Exact Mass: 188.10200
- Monoisotopic Mass: 188.102127045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.90
- Boiling Point: 230 ºC
- Flash Point: 88 ºC
- PSA: 0.00000
- LogP: 3.22390
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
3-Methylphenyl(trimethylsilyl)ethyne Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Methylphenyl(trimethylsilyl)ethyne Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-Methylphenyl(trimethylsilyl)ethyne Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB570734-1 g |
Trimethyl-m-tolylethynyl-silane, 97%; . |
40230-90-8 | 97% | 1g |
€1,338.30 | 2023-07-11 | |
| abcr | AB570734-1g |
Trimethyl-m-tolylethynyl-silane, 97%; . |
40230-90-8 | 97% | 1g |
€1285.20 | 2025-04-19 | |
| A2B Chem LLC | AF87468-1g |
3-[(Trimethylsilyl)ethynyl]toluene |
40230-90-8 | 97% | 1g |
$993.00 | 2024-04-20 | |
| A2B Chem LLC | AF87468-5g |
3-[(Trimethylsilyl)ethynyl]toluene |
40230-90-8 | 97% | 5g |
$2523.00 | 2024-04-20 |
3-Methylphenyl(trimethylsilyl)ethyne Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
40230-90-8 (3-Methylphenyl(trimethylsilyl)ethyne) Related Products
- 2170-08-3(Dimethyl-bis(2-phenylethynyl)silane)
- 919076-61-2(Benzene, 1,4-bis[2-[4-[2-(trimethylsilyl)ethynyl]phenyl]ethynyl]-)
- 73392-23-1(1,4-bis[(trimethylsilyl)ethynyl]benzene)
- 919076-56-5(Benzene, 1-[2-(4-methylphenyl)ethynyl]-4-[2-(trimethylsilyl)ethynyl]-)
- 18769-86-3(Benzene,1,1',1'',1'''-(silanetetrayltetrakis-2,1-ethynediyl)tetrakis-)
- 17938-13-5(1,4-Bis(trimethylsilyl)ethynylbenzene)
- 918778-81-1(Phenanthrene, 3,6-bis[2-(trimethylsilyl)ethynyl]-)
- 2170-06-1(1-Phenyl-2-(trimethylsilyl)acetylene)
- 38170-80-8(1,3-Bis(trimethylsilyl)ethynylbenzene)
- 87290-97-9((phenylethynyl)dimethylsilane)
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